molecular formula C12H10F6O B8394700 1-[3,5-Bis(trifluoromethyl)phenyl]-3-butene-1-ol

1-[3,5-Bis(trifluoromethyl)phenyl]-3-butene-1-ol

Cat. No. B8394700
M. Wt: 284.20 g/mol
InChI Key: NIOICONKKMTWQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[3,5-Bis(trifluoromethyl)phenyl]-3-butene-1-ol is a useful research compound. Its molecular formula is C12H10F6O and its molecular weight is 284.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[3,5-Bis(trifluoromethyl)phenyl]-3-butene-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[3,5-Bis(trifluoromethyl)phenyl]-3-butene-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-[3,5-Bis(trifluoromethyl)phenyl]-3-butene-1-ol

Molecular Formula

C12H10F6O

Molecular Weight

284.20 g/mol

IUPAC Name

1-[3,5-bis(trifluoromethyl)phenyl]but-3-en-1-ol

InChI

InChI=1S/C12H10F6O/c1-2-3-10(19)7-4-8(11(13,14)15)6-9(5-7)12(16,17)18/h2,4-6,10,19H,1,3H2

InChI Key

NIOICONKKMTWQU-UHFFFAOYSA-N

Canonical SMILES

C=CCC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,5-bis(trifluoromethyl)benzaldehyde (10 g, 41 mmol) in THF (100 mL) was drop wise added allylmagnesium bromide (50 mL, 1 M in THF, 50 mmol) at −40° C. The reaction mixture was stirred at room temperature for 5 h and then poured into saturated aqueous NH4Cl solution and extracted with EtOAc (2×100 mL). The organic layers were dried over anhydrous Na2SO4 and then concentrated in high vacuum. The residue was purified by silica gel chromatography (PE/EtOAc=5/1 to 2/1) to give the title compound (800 mg, yield: 7%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Yield
7%

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